Isobornyl propionate chemical properties and structure
Isobornyl propionate chemical properties and structure
An In-depth Technical Guide to the Chemical Properties and Structure of Isobornyl Propionate (B1217596)
Introduction
Isobornyl propionate is an ester recognized for its characteristic fresh, woody, and slightly camphoraceous aroma.[1] It is derived from the reaction of isoborneol, a bicyclic monoterpene alcohol, and propionic acid.[1] This compound finds extensive application in the fragrance and cosmetic industries, where it serves as a long-lasting middle note in perfumes and imparts a clean scent to personal care products.[1] Beyond its olfactory properties, isobornyl propionate is also utilized as a flavoring agent and serves as a chemical intermediate in the synthesis of other aroma compounds.[1][2] This document provides a comprehensive overview of its chemical structure, physicochemical properties, and relevant experimental protocols for its synthesis and analysis.
Chemical Structure and Nomenclature
Isobornyl propionate is structurally defined by a bicyclo[2.2.1]heptane skeleton, which is characteristic of the bornane family of terpenes. The propionate group is attached at the C2 position of the bicyclic ring in an exo configuration. This stereochemistry is crucial for its specific aromatic and physical properties.
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IUPAC Name : [(1R,2R,4R)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] propanoate[2]
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SMILES : CCC(=O)O[C@@H]1C[C@H]2CC[C@@]1(C2(C)C)C[2]
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InChI Key : FAFMZORPAAGQFV-BREBYQMCSA-N[2]
Caption: 2D structure of Isobornyl Propionate.
Physicochemical Properties
The physical and chemical properties of isobornyl propionate are summarized in the tables below. These properties are essential for its handling, formulation, and application in various industrial processes.
Table 1: General and Physical Properties
| Property | Value | Reference(s) |
| Molecular Weight | 210.31 g/mol | [1][2][3] |
| Appearance | Colorless to pale yellow liquid | [1] |
| Odor | Fresh, woody, herbal, slightly camphoraceous | [1][5] |
| Boiling Point | 102 °C at 16 mmHg; 245 °C at 760 mmHg | [1][4][6] |
| Density | 0.971 g/mL at 25 °C | [4][6] |
| Refractive Index (n²⁰/D) | 1.463 | [6] |
| Solubility | Almost insoluble in water; soluble in alcohols and oils | [6] |
| LogP (Octanol/Water) | 3.154 (Calculated) | [7] |
Table 2: Safety and Handling Data
| Property | Value | Reference(s) |
| Flash Point | 99 °C (210.2 °F) - closed cup | [1] |
| Hazard Classifications | Skin Irritant 2, Eye Irritant 2, STOT SE 3 | |
| Hazard Statements | H315, H319, H335 | |
| Storage | Store in a cool, dry, well-ventilated area away from light and oxidizing agents. | [1][5][8] |
| Incompatible Materials | Oxidizing materials | [8] |
Experimental Protocols
Synthesis of Isobornyl Propionate via Esterification of Camphene (B42988)
The industrial synthesis of isobornyl esters, including the propionate, frequently utilizes the acid-catalyzed reaction of camphene with the corresponding carboxylic acid.[9] This reaction proceeds through a Wagner-Meerwein rearrangement of the camphene carbocation intermediate. Various catalysts can be employed, including solid acids which offer advantages in separation and reusability.[9]
Materials:
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Camphene (≥75% purity)
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Propionic Acid
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Catalyst (e.g., strong acid ion-exchange resin, Lewis acid, or a composite catalyst like tartaric acid-boric acid)[10][11]
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Solvent (if required)
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Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate (B86663) or sodium sulfate
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Diethyl ether or other suitable extraction solvent
Apparatus:
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Reaction flask equipped with a magnetic stirrer, condenser, and temperature control (heating mantle).
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Separatory funnel
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Rotary evaporator
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Filtration apparatus
Procedure:
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Reaction Setup : In a reaction flask, charge camphene and propionic acid. The molar ratio of acid to camphene can range from 1:1 to 5:1.[12]
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Catalyst Addition : Add the selected acid catalyst. The catalyst loading is typically between 3% and 20% of the total reactant weight.[12]
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Reaction Conditions : Heat the mixture with stirring. The reaction temperature is generally maintained between 30 °C and 80 °C.[11][12] The reaction time can vary from 2 to 25 hours, depending on the catalyst and temperature.[11][12]
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Monitoring : The progress of the reaction should be monitored by Gas Chromatography (GC) to determine the conversion of camphene and the yield of isobornyl propionate.[11]
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Work-up : Upon completion, cool the reaction mixture to room temperature. If a solid catalyst was used, it can be removed by filtration.[9][10]
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Extraction and Neutralization : Transfer the liquid phase to a separatory funnel. Dilute with an organic solvent like diethyl ether and wash with deionized water. Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution until effervescence ceases.[9]
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Drying and Concentration : Wash the organic layer with brine, then dry over anhydrous magnesium sulfate. Filter to remove the drying agent.[9]
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Purification : Remove the solvent under reduced pressure using a rotary evaporator to yield crude isobornyl propionate. The product can be further purified by vacuum distillation.
Caption: General experimental workflow for the synthesis of isobornyl propionate.
Analytical Methods
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Gas Chromatography (GC) : GC is the primary method for assessing the purity of isobornyl propionate and for monitoring its synthesis. A non-polar or medium-polarity column (e.g., DB-5 or HP-5) is typically used.
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Spectroscopic Analysis :
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Infrared (IR) Spectroscopy : The IR spectrum will show characteristic peaks for the ester functional group, including a strong C=O stretching vibration around 1730 cm⁻¹ and C-O stretching vibrations in the 1250-1100 cm⁻¹ region.
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Mass Spectrometry (MS) : Electron ionization mass spectrometry can be used for structural confirmation.[3]
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Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR spectroscopy provide detailed structural information, confirming the bicyclic framework and the stereochemistry of the propionate group.[2]
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Applications and Relevance
Isobornyl propionate is a valuable compound for researchers and professionals in several fields:
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Fragrance and Cosmetics : It is a key ingredient in creating pine, herbal, and fougère type fragrances for perfumes, soaps, and other personal care items.[1][6] Its stability and fixative properties enhance the longevity of scents.[1]
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Flavor Industry : It is approved as a flavoring agent in food products by regulatory bodies such as the FDA.[2]
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Chemical Synthesis : It serves as a building block in the synthesis of other specialty esters and aroma chemicals.[1]
Conclusion
Isobornyl propionate is a well-characterized bicyclic ester with significant commercial and research interest. Its distinct structural features, particularly the exo stereochemistry on the bornane skeleton, dictate its unique physicochemical and olfactory properties. The synthesis protocols, primarily based on the acid-catalyzed addition of propionic acid to camphene, are well-established and optimized for industrial production. A thorough understanding of its properties, as detailed in this guide, is fundamental for its effective application in fragrance development, chemical synthesis, and materials science.
References
- 1. Iso Bornyl Propionate (2756-56-1) | Quality Chemical Dealer [chemicalbull.com]
- 2. Isobornyl propionate | C13H22O2 | CID 23617864 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Isobornyl propionate [webbook.nist.gov]
- 4. chembk.com [chembk.com]
- 5. ISOBORNYL PROPIONATE IFF [ventos.com]
- 6. Isobornyl propanoate | 2756-56-1 [chemicalbook.com]
- 7. Isobornyl propionate (CAS 2756-56-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
- 8. downloads.regulations.gov [downloads.regulations.gov]
- 9. benchchem.com [benchchem.com]
- 10. benchchem.com [benchchem.com]
- 11. researchgate.net [researchgate.net]
- 12. CN101921191B - Preparation method for synthesizing isobornyl acetate by esterification of camphene and acetic acid - Google Patents [patents.google.com]
